Cas no 6947-02-0 (Butanoic acid, 3-oxo-,cyclohexyl ester)
Butanoic acid, 3-oxo-,cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-oxo-,cyclohexyl ester
- cyclohexyl 3-oxobutanoate
- Acetessigsaeure-cyclohexylester
- ACETOACETIC ACID,CYCLOHEXYL ESTER
- cyclohexane acetoacetate
- Cyclohexyl acetoacetate
- cyclohexyl-3-oxo butanoate
- Cyclohexyl-acetoacetat
- Cyclohexylacetonacetate
- EINECS 230-111-1
- FZ8SGS0N2B
- NSC-57391
- WLN: L6TJ AOV1V1
- GJOSRMAVDXJBCZ-UHFFFAOYSA-N
- Butanoic acid, 3-oxo-, cyclohexyl ester
- CYCLOHEXYL 3-OXOBUTYRATE
- NSC 57391
- acetoacetic acid cyclohexyl ester, AldrichCPR
- 6947-02-0
- AKOS006273100
- ACETOACETIC ACID, CYCLOHEXYL ESTER
- UNII-FZ8SGS0N2B
- SCHEMBL7636739
- 3-oxo-butyric acid cyclohexyl ester
- DTXSID30219688
- Cyclohexyl acetonacetate
- AI3-06230
- 4-06-00-00050 (Beilstein Handbook Reference)
- BRN 1950710
- NSC57391
- NS00036860
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- Inchi: 1S/C10H16O3/c1-8(11)7-10(12)13-9-5-3-2-4-6-9/h9H,2-7H2,1H3
- InChI Key: GJOSRMAVDXJBCZ-UHFFFAOYSA-N
- SMILES: O(C(CC(C)=O)=O)C1CCCCC1
Computed Properties
- Exact Mass: 184.11000
- Monoisotopic Mass: 184.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 1.8
Experimental Properties
- Density: 1.0683 (rough estimate)
- Boiling Point: 278.19°C (rough estimate)
- Flash Point: 107.7°C
- Refractive Index: 1.4680 (estimate)
- PSA: 43.37000
- LogP: 1.84140
Butanoic acid, 3-oxo-,cyclohexyl ester Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Butanoic acid, 3-oxo-,cyclohexyl ester Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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